Cas no 70851-51-3 (1H-Imidazole,1-[3-(trimethoxysilyl)propyl]-)

• Product Name: 1H-Imidazole,1-[3-(trimethoxysilyl)propyl]-
• CAS No: 70851-51-3
• MF: C₉H₁₈N₂O₃Si
• MW: 230.336323261261
• MDL: MFCD00053541
• CID: 564352
• PubChem ID: 116907
• Update Time: 2025-07-17

1H-Imidazole,1-[3-(trimethoxysilyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-[3-(trimethoxysilyl)propyl]-
• 3-imidazol-1-ylpropyl(trimethoxy)silane
• N-(TRIMETHOXYSILYLPROPYL)IMIDAZOLE
• LLIFKTIQXYJAHL-UHFFFAOYSA
• 1-[3-(Trimethoxysilyl)propyl]imidazole
• 3-(3-Trimethoxysilylpropyl)imidazole
• N-(trimethoxysilylpropyl)-imidazole
• NS00064571
• 1H-Imidazole, 1-(3-(trimethoxysilyl)propyl)-
• 70851-51-3
• DTXSID7072175
• F71641
• SCHEMBL406663
• 1-(3-(Trimethoxysilyl)propyl)-1H-imidazole
• 1H-Imidazole, 1-[3-(trimethoxysilyl)propyl]-
• A837008
• InChI=1/C9H18N2O3Si/c1-12-15(13-2,14-3)8-4-6-11-7-5-10-9-11/h5,7,9H,4,6,8H2,1-3H3
• FT-0629328
• EINECS 274-937-0
• LLIFKTIQXYJAHL-UHFFFAOYSA-
• LLIFKTIQXYJAHL-UHFFFAOYSA-N
• DB-055458

• MDL： MFCD00053541
• Inchi： 1S/C9H18N2O3Si/c1-12-15(13-2,14-3)8-4-6-11-7-5-10-9-11/h5,7,9H,4,6,8H2,1-3H3
• InChI Key： LLIFKTIQXYJAHL-UHFFFAOYSA-N
• SMILES： [Si](CCCN1C=NC=C1)(OC)(OC)OC

Computed Properties

• Exact Mass: 230.10900
• Monoisotopic Mass: 230.108669
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5

Experimental Properties

• Density: 1.04±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 290.4±23.0 ºC (760 Torr),
• Flash Point: 129.4±22.6 ºC,
• Refractive Index: 1.467
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• PSA: 45.51000
• LogP: 1.15130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes

Additional information on 1H-Imidazole,1-[3-(trimethoxysilyl)propyl]-

1H-Imidazole,1-[3-(trimethoxysilyl)propyl]- (CAS No. 70851-51-3): A Versatile Silane Coupling Agent for Modern Applications

In the realm of organosilicon chemistry, 1H-Imidazole,1-[3-(trimethoxysilyl)propyl]- (CAS No. 70851-51-3) stands out as a highly functional silane coupling agent. This compound, often referred to by its long-tail keyword "imidazole-functional silane," bridges the gap between organic and inorganic materials, making it indispensable in industries ranging from adhesives to advanced coatings. Its unique molecular structure—combining a reactive imidazole ring with a trimethoxysilyl group—enables dual functionality: covalent bonding with substrates and compatibility with polymer matrices.

The growing demand for high-performance materials has propelled 1H-Imidazole,1-[3-(trimethoxysilyl)propyl]- into the spotlight. Researchers and engineers frequently search for "silane coupling agents for composite materials" or "how to improve adhesion in polymers," highlighting its relevance. This compound addresses these needs by enhancing interfacial adhesion in fiber-reinforced composites, glass coatings, and even hybrid material systems. Its hydrolyzable methoxy groups react with hydroxylated surfaces (e.g., glass, metals), while the imidazole moiety offers secondary interactions with resins like epoxies or polyurethanes.

One of the trending topics in material science is "sustainable adhesion solutions." Here, CAS No. 70851-51-3 shines due to its ability to reduce material waste by improving bond durability. For instance, in automotive applications, it minimizes delamination in lightweight composites, aligning with the industry’s shift toward fuel efficiency. Similarly, its use in electronic encapsulation answers searches like "silanes for moisture resistance in electronics," as it protects sensitive components from humidity-induced failure.

The synthesis and handling of 1H-Imidazole,1-[3-(trimethoxysilyl)propyl]- require precision. Users often inquire about "storage conditions for imidazole silanes"—recommendations include anhydrous environments to prevent premature hydrolysis. Its reactivity profile also makes it a candidate for click chemistry modifications, a hot topic in polymer functionalization. Recent studies explore its derivatization for biohybrid materials, tapping into the "silane-biomolecule conjugation" niche.

From an industrial perspective, 70851-51-3 is valued for its scalability. Manufacturers searching for "bulk silane coupling agents" prioritize its cost-effectiveness and compatibility with existing processes. In coatings, it addresses "scratch-resistant surface treatments" demands, while in adhesives, it solves "low-temperature curing challenges." Its versatility even extends to 3D printing resins, where it improves layer adhesion—a frequent pain point in additive manufacturing.

Looking ahead, innovations in green chemistry are driving interest in safer alternatives. While 1H-Imidazole,1-[3-(trimethoxysilyl)propyl]- is not classified as hazardous, its role in solvent-free formulations aligns with regulatory trends. Searches like "non-toxic silane modifiers" underscore this shift. As industries evolve, this compound’s adaptability ensures its place in next-gen material designs, from flexible electronics to smart textiles.